Cas no 63818-31-5 (1-tert-Butyl-2-(methanesulfonyl)benzene)

• Product Name: 1-tert-Butyl-2-(methanesulfonyl)benzene
• CAS No: 63818-31-5
• MF: C₁₁H₁₆O₂S
• MW: 212.308542251587
• CID: 2791582
• PubChem ID: 23403356
• Update Time: 2025-04-21

1-tert-Butyl-2-(methanesulfonyl)benzene Chemical and Physical Properties

Names and Identifiers

• SCHEMBL7809492
• 1-tert-Butyl-2-(methanesulfonyl)benzene
• DTXSID80633613
• Benzene, 1-(1,1-dimethylethyl)-2-(methylsulfonyl)-
• 63818-31-5

• Inchi： 1S/C11H16O2S/c1-11(2,3)9-7-5-6-8-10(9)14(4,12)13/h5-8H,1-4H3
• InChI Key： SYJMHBADMLZFGF-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1C(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 212.08710092Da
• Monoisotopic Mass: 212.08710092Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.5Ų